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Green HPTLC Method for Croconazole Analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Croconazole

CAS No.: 77175-51-0

Cat. No.: S592840

This section details the specific experimental protocol and results for a green Reverse-Phase High-
Performance Thin-Layer Chromatography (RP-HPTLC) method used to determine Croconazole HC] (CCZ)

in a commercial cream [1].

Experimental Protocol

The following table outlines the key materials and methods used in the study:

Aspect Description

Objective Develop/validate a green, stability-indicating RP-HPTLC method for
CCZ in cream [1].

Chromatography System HPTLC system (CAMAG) [1].

Stationary Phase RP-60F254S TLC plates [1].

Mobile Phase (Developing Acetone and water mixture (80:20, v/v) [1].

System)

Detection Wavelength 198 nm [1].

Sample Preparation Cream sample mixed with mobile phase, shaken, dried under

vacuum, residue reconstituted [1].
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Aspect Description
Greenness Assessment Analytical Eco-Scale (AES), ChlorTox, Analytical GREEnness
Tools (AGREE) [1].

Results & Greenness Comparison

The method was validated and its greenness was quantitatively assessed and compared against a reported

HPLC method. The results are summarized below:

Parameter Green RP-HPTLC Method Reported HPLC Method

Linear Range 25-1,200 ng/band [1] Information not provided
in search results.

Analytical Eco- 89 [1] Inferior to the HPTLC

Scale Score method [1].

ChlorTox Score 1.08 g [1] Inferior to the HPTLC
method [1].

AGREE Score 0.82 [1] Inferior to the HPTLC
method [1].

CCZ Content in 0.98% wi/w (labeled as 1.0% w/w) [1] Not specified in search

Cream results.

Stability Findings Unstable under acid and oxidative degradation; Not specified in search

stable under alkaline and thermal stress [1]. results.

Experimental Workflow Diagram

The diagram below visualizes the experimental and validation workflow for the green RP-HPTLC method.
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The workflow illustrates the main stages of the analytical process, from method development and validation

to its practical application and crucial greenness assessment [1].

Interpretation and Insights

e Superior Greenness: The core finding is that the developed RP-HPTLC method is much greener
than the reported HPLC approach [1]. The excellent scores across all three greenness metrics
(AES, ChlorTox, AGREE) confirm its environmental friendliness.

¢ Stability-Indicating Property: The method successfully separated CCZ from its degradation
products, proving its utility for stability testing, which is crucial for ensuring drug shelf-life and safety
[1].

e Content Analysis: The successful quantification of CCZ in a commercial cream (0.98% w/w against
a label claim of 1.0% w/w) demonstrates the method's accuracy and practical applicability for quality
control of pharmaceutical formulations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Green HPTLC Method for Croconazole Analysis]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b592840#croconazole-

chlortox-solvent-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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